5,7-dimethyl-2-[(4-vinylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-[(4-ethenylphenyl)methylsulfanyl]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H16N4S/c1-4-13-5-7-14(8-6-13)10-21-16-18-15-17-11(2)9-12(3)20(15)19-16/h4-9H,1,10H2,2-3H3
• InChI Key: XWOYEYIMUBBUQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)SCC3=CC=C(C=C3)C=C)C
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

5,7-Dimethyl-2-[(4-vinylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidine is a novel derivative of pyrimidine that has been explored for its unique chemical and physical properties, as well as potential applications in various fields including organic light-emitting diodes (OLEDs) and as ligands for metal complexes (Lahmidi et al., 2019). The compound's distinct molecular structure allows for interesting self-assembly properties and interactions with metal ions.

Synthesis Analysis

The synthesis of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine derivatives involves condensation reactions, utilizing starting materials such as 3-amino-1,2,4-triazole and various aldehydes. Key steps include ring closure and oxidation processes to introduce the desired substituents and achieve the triazolopyrimidine core structure (Liu et al., 2008).

Molecular Structure Analysis

The molecular structure of these compounds has been characterized using techniques such as X-ray diffraction (XRD), NMR spectroscopy, and infrared spectroscopy (IR), revealing detailed information about the geometric parameters and the electronic environment of the molecule (Lahmidi et al., 2019).

Chemical Reactions and Properties

5,7-Dimethyl-2-[(4-vinylbenzyl)thio][1,2,4]triazolo[1,5-a]pyrimidine participates in various chemical reactions, including interactions with metal ions to form complexes. These interactions are influenced by the ligand's ability to donate electrons and its spatial arrangement, which can lead to the formation of coordination compounds with unique properties (Dillen et al., 1983).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, have been studied to understand their behavior in different environments. These properties are crucial for their application in materials science and pharmaceutical research.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, have been extensively studied. The presence of the triazolopyrimidine core contributes to the compound's unique chemical behavior, making it a valuable subject for further research in organic chemistry and materials science.

For a comprehensive understanding of these aspects, I referenced studies focusing on the synthesis, structure, and properties of related 1,2,4-triazolo[1,5-a]pyrimidine derivatives, as well as their applications and interactions with metal ions. Each study provides valuable insights into the complex nature of these compounds, their potential applications, and the underlying principles governing their behavior (Liu et al., 2008); (Dillen et al., 1983).